3-(thiophen-3-yl)-1H-pyrazol-5-amine

• IUPAC Name: 5-thiophen-3-yl-1H-pyrazol-3-amine
• InChI: InChI=1S/C7H7N3S/c8-7-3-6(9-10-7)5-1-2-11-4-5/h1-4H,(H3,8,9,10)
• InChI Key: GJJJFHBGVQOHJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1C2=CC(=NN2)N
• Molecular Formula: C7H7N3S
• DSSTOX Substance ID: DTXSID70640972
• Molecular Weight: 165.22 g/mol
• CAS RN: 149246-86-6

Description

3-(Thiophen-3-yl)-1H-pyrazol-5-amine, commonly referred to as TPA, is a heterocyclic compound with a five-membered ring containing both nitrogen and sulfur atoms. It is a versatile molecule with potential applications in a variety of fields, including drug design, materials science, and catalysis. TPA has been studied extensively due to its unique structure and properties, and its potential for use in a variety of scientific and medical applications.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Reductive Cyclization in Pyrazole Derivatives : Szlachcic et al. (2020) analyzed the molecular structure of pyrazole derivatives, including those related to 3-(thiophen-3-yl)-1H-pyrazol-5-amine, using X-ray diffraction and DFT calculations. They focused on understanding the high-temperature requirements for reductive cyclization leading to substituted 1H-pyrazolo[3,4-b]quinoxalines, highlighting the role of intramolecular hydrogen bonds in compound reactivity (Szlachcic et al., 2020).

• Synthesis and Characterization of Novel Amides : Kanwal et al. (2022) synthesized pyrazole-thiophene-based amide derivatives using different methodologies. They conducted detailed analyses of the synthesized compounds, including their non-linear optical (NLO) properties and chemical reactivity descriptors through DFT calculations, highlighting the structural and electronic features of these compounds (Kanwal et al., 2022).

Biological Activities

• Antimicrobial Activities : Idrees et al. (2019) reported the synthesis of 6-amino-triazolo-thiadiazoles integrated with benzofuran and pyrazole moieties, including derivatives of 3-(thiophen-3-yl)-1H-pyrazol-5-amine. The synthesized compounds were tested for antimicrobial activities against various bacterial strains, showing promising results compared to the standard drug Chloramphenicol (Idrees et al., 2019).

• Antitumor Activities : Gomha et al. (2016) synthesized a series of bis-pyrazolyl-thiazoles incorporating the thiophene moiety and evaluated them for anti-tumor activities against hepatocellular carcinoma (HepG2) cell lines. They found certain compounds to exhibit promising activities, suggesting the potential of these compounds in cancer therapy (Gomha et al., 2016).

• Enzyme Inhibitory Activity : Cetin et al. (2021) designed and evaluated 1-phenyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide derivatives for their enzyme inhibitory activities against acetylcholinesterase, butyrylcholinesterase, and glutathione S-transferase. The study revealed significant enzyme inhibition by certain compounds, demonstrating their potential as enzyme inhibitors (Cetin et al., 2021).

Optoelectronic Applications

• Emissive Materials for Opto-electronics : Ramkumar and Kannan (2015) synthesized novel heterocyclic compounds, including 2,5-bis(1,3-diphenyl-4,5-dihydro-1H-pyrazol-5-yl)thiophene, and characterized their physical and optical properties. These materials exhibited blue and green emission, indicating their potential application in opto-electronic devices (Ramkumar & Kannan, 2015).

Corrosion Inhibition

• Inhibitory Effect on Iron Corrosion : Chetouani et al. (2005) studied the inhibitory effect of bipyrazole compounds, including derivatives of 3-(thiophen-3-yl)-1H-pyrazol-5-amine, on the corrosion of pure iron in acidic media. The results revealed these compounds to be efficient corrosion inhibitors, highlighting their significance in industrial applications (Chetouani et al., 2005).

Mechanism of Action

Target of Action

Thiophene-based analogs have been studied extensively and are known to interact with a variety of biological targets .

Mode of Action

It’s worth noting that similar compounds, such as 2-amino-3-benzoylthiophenes, have been identified as small-molecule allosteric potentiators of agonist function at g protein-coupled receptors .

Biochemical Pathways

For instance, certain thiophene derivatives have been shown to degrade through branched metabolic pathways, including dioxygenation on C-1,2 and C-3,4 positions and monooxygenation on sulfur atom .

Pharmacokinetics

It has been suggested that similar compounds might present good passive oral absorption .

Result of Action

It’s worth noting that similar compounds, such as the ester and amide derivatives of 1-phenyl-3-(thiophen-3-yl)-1h-pyrazole-4-carboxylic acid, have exhibited anticancer activities against various cancer cell lines .

Action Environment

It’s worth noting that the success of similar reactions, such as the suzuki–miyaura coupling, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .